Cas no 438595-62-1 ([(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 438595-62-1
• MF: C₂₀H₁₃Cl₂N₃O₅
• MW: 446.240322828293
• CID: 6545680
• PubChem ID: 4171237
• Update Time: 2025-10-17

[(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AB00713739-01
• [(2-chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate
• 438595-62-1
• Oprea1_209686
• AKOS033713252
• EN300-26605859
• Z19817637
• [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C20H13Cl2N3O5/c21-15-11-13(25(28)29)8-9-16(15)24-19(26)17(12-5-2-1-3-6-12)30-20(27)14-7-4-10-23-18(14)22/h1-11,17H,(H,24,26)
• InChI Key： SLNKLFQJQLLGSJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C(C1C=CC=CC=1)OC(C1C(=NC=CC=1)Cl)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 445.0232259g/mol
• Monoisotopic Mass: 445.0232259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate

Introduction to [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate (CAS No. 438595-62-1)

[(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate, with the CAS number 438595-62-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring, a nitrophenyl carbamate, and a phenylmethyl group. These structural elements contribute to its diverse chemical properties and potential biological activities.

The synthesis of [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate typically involves multi-step reactions, starting from readily available starting materials such as 2-chloropyridine-3-carboxylic acid and 2-chloro-4-nitroaniline. The synthesis process often includes the formation of the carbamate linkage and the subsequent coupling with the phenylmethyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for research purposes.

In terms of its chemical properties, [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate exhibits notable solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and under standard laboratory conditions. However, exposure to strong acids or bases can lead to degradation, which is an important consideration for its handling and storage.

The biological activities of [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate have been the subject of numerous research studies. One of the most promising areas of investigation is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The mechanism of action involves the binding of the compound to the active site of the enzyme, thereby blocking its catalytic activity.

In addition to its enzymatic inhibition properties, [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate has also been evaluated for its potential as an antimicrobial agent. Preliminary studies have demonstrated that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The exact mechanism by which it exerts its antimicrobial effects is still under investigation, but it is believed to involve disruption of bacterial cell membranes or interference with essential metabolic processes.

The potential therapeutic applications of [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate have led to its evaluation in preclinical studies. In vitro and in vivo experiments have shown promising results in terms of efficacy and safety. For example, in mouse models of cancer, administration of this compound resulted in significant tumor regression without causing severe side effects. Similarly, in models of bacterial infections, it demonstrated effective reduction in bacterial load and improved survival rates.

To further explore the therapeutic potential of [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate, ongoing research is focused on optimizing its pharmacokinetic properties and developing suitable drug delivery systems. One approach involves the use of nanotechnology to enhance its bioavailability and target delivery to specific tissues or cells. Additionally, efforts are being made to identify synergistic combinations with other drugs to improve treatment outcomes.

In conclusion, [(2-Chloro-4-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate (CAS No. 438595-62-1) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action, pharmacological properties, and clinical efficacy will be crucial for realizing its full potential in medicine.